molecular formula C5H6ClN3O B8724107 3-amino-5-chloro-1-methyl-2(1H)-pyrazinone

3-amino-5-chloro-1-methyl-2(1H)-pyrazinone

Cat. No.: B8724107
M. Wt: 159.57 g/mol
InChI Key: IHQBWCUUPJGLDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-amino-5-chloro-1-methyl-2(1H)-pyrazinone is a useful research compound. Its molecular formula is C5H6ClN3O and its molecular weight is 159.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H6ClN3O

Molecular Weight

159.57 g/mol

IUPAC Name

3-amino-5-chloro-1-methylpyrazin-2-one

InChI

InChI=1S/C5H6ClN3O/c1-9-2-3(6)8-4(7)5(9)10/h2H,1H3,(H2,7,8)

InChI Key

IHQBWCUUPJGLDM-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(N=C(C1=O)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,5-dichloro-1-methyl-2(1H)-pyrazinone (7.16 g, 0.040 mol) in dioxane (120 mL) was treated with a concentrated aqueous solution of ammonia (28%, 16 mL, 0.24 mol). After stirring at room temperature for three days a suspension of solid had formed. The solid was collected, rinsed with a little water, ether, and hexanes and air dried. The product, 3-amino-5-chloro-1-methyl-2(1H)-pyrazinone, was obtained as a white crystalline powder (4.81 g) melting above 250° C.
Quantity
7.16 g
Type
reactant
Reaction Step One
Quantity
16 mL
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One

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